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Compound of Interest

Compound Name: 2-Chloropropan-1-ol

Cat. No.: B1217905

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-chloropropan-1-
ol in water and a range of common organic solvents. The information presented herein is
intended to support research and development activities where 2-chloropropan-1-ol is utilized
as a reagent, intermediate, or solvent.

Core Concepts in Solubility

The solubility of a substance is a fundamental physicochemical property that dictates its utility
in various chemical processes, from reaction kinetics to purification and formulation. The
solubility of 2-chloropropan-1-ol is governed by its molecular structure, which features both a
polar hydroxyl (-OH) group capable of hydrogen bonding and a nonpolar chloropropy! group.
This amphiphilic nature results in a nuanced solubility profile, with significant miscibility in both
polar and nonpolar environments.

The presence of the hydroxyl group facilitates strong intermolecular hydrogen bonds with polar
solvents, particularly water, leading to moderate aqueous solubility.[1] Conversely, the alkyl
halide component of the molecule allows for favorable van der Waals interactions with nonpolar
organic solvents, contributing to its high solubility in such media.[1]

Quantitative Solubility Data
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The following table summarizes the available quantitative and qualitative solubility data for 2-
chloropropan-1-ol in water and various organic solvents. Due to a lack of extensive published

guantitative data for all organic solvents, qualitative descriptors are provided based on

available chemical literature.

Solubility of 2-

Chemical Temperature
Solvent Type Chloropropan-
Formula (°C)
1-ol
Water H20 Polar Protic 115 g/L 25
) Sparingly N
Methanol CHsOH Polar Protic Not Specified
Soluble[2]
) Soluble / -
Ethanol C2Hs0OH Polar Protic o Not Specified
Miscible[3]
Acetone CsHeO Polar Aprotic Highly Soluble[1] = Not Specified
Ethyl Acetate CaHsO2 Polar Aprotic Highly Soluble[1] = Not Specified
Diethyl Ether (C2H5)20 Nonpolar Soluble[4] Not Specified
Slightly N
Chloroform CHCIs Nonpolar Not Specified
Soluble[2]

Factors Influencing Solubility

Several factors can influence the solubility of 2-chloropropan-1-ol:

Temperature: Generally, the solubility of liquids in other liquids increases with temperature.[1]

pH: As a neutral compound, the solubility of 2-chloropropan-1-ol is not significantly affected

by pH changes within a typical range.[1]

Presence of Other Solutes: The addition of salts or other organic molecules to the solvent
can either increase or decrease the solubility of 2-chloropropan-1-ol through "salting-in" or

"salting-out" effects.[1]

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.benchchem.com/product/b1217905?utm_src=pdf-body
https://www.benchchem.com/product/b1217905?utm_src=pdf-body
https://www.chembk.com/en/chem/2-chloropropan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/6566
https://www.solubilityofthings.com/2-chloropropan-1-ol
https://www.solubilityofthings.com/2-chloropropan-1-ol
https://www.chembk.com/en/chem/2-Chloropropane
https://www.chembk.com/en/chem/2-chloropropan-1-ol
https://www.benchchem.com/product/b1217905?utm_src=pdf-body
https://www.solubilityofthings.com/2-chloropropan-1-ol
https://www.benchchem.com/product/b1217905?utm_src=pdf-body
https://www.solubilityofthings.com/2-chloropropan-1-ol
https://www.benchchem.com/product/b1217905?utm_src=pdf-body
https://www.solubilityofthings.com/2-chloropropan-1-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols for Solubility Determination

The following protocols describe standard methodologies for the qualitative and quantitative
determination of the solubility of a liquid analyte such as 2-chloropropan-1-ol.

Qualitative Solubility Assessment (Miscibility Test)

This method provides a rapid determination of whether a liquid is soluble, partially soluble, or
insoluble in a given solvent.

Materials:

2-Chloropropan-1-ol

Solvent of interest (e.g., water, ethanol, hexane)

Small, clear glass test tubes with stoppers

Pipettes or graduated cylinders

Vortex mixer

Procedure:

Add 1 mL of the solvent to a clean, dry test tube.

e Add 1 mL of 2-chloropropan-1-ol to the same test tube.

o Stopper the test tube and vortex for 30-60 seconds to ensure thorough mixing.
» Allow the mixture to stand for at least 5 minutes and observe.

e Observation:

o Miscible (Soluble): A single, clear, homogeneous phase is observed.

o Partially Miscible (Partially Soluble): The solution appears cloudy or forms an emulsion
that does not separate completely.
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o Immiscible (Insoluble): Two distinct layers are observed.

Quantitative Solubility Determination (Isothermal Shake-
Flask Method)

This method is a standard procedure for accurately determining the solubility of a compound in
a solvent at a specific temperature.

Materials:

e 2-Chloropropan-1-ol

e Solvent of interest

e Thermostatically controlled shaker bath or incubator
o Separatory funnel

e Analytical balance

e Gas chromatograph (GC) with a suitable column and detector (e.g., FID) or other
quantitative analytical instrumentation (e.g., HPLC, NMR)

e Volumetric flasks and pipettes

e Syringes and filters

Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of 2-chloropropan-1-ol to a known volume of the solvent in a
sealed flask. The excess is necessary to ensure that a saturated solution is formed.

o Place the flask in a thermostatically controlled shaker bath set to the desired temperature
(e.g., 25 °C).
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o Equilibrate the mixture for a sufficient period (typically 24-48 hours) to ensure that
equilibrium is reached. The shaking ensures good mixing and facilitates the dissolution
process.

e Phase Separation:

o After equilibration, stop the shaking and allow the mixture to stand undisturbed in the
temperature-controlled bath for several hours to allow for complete phase separation.

o Carefully withdraw an aliquot of the clear, saturated solvent phase using a syringe. It is
crucial to avoid disturbing the undissolved 2-chloropropan-1-ol layer. A syringe filter can
be used to remove any suspended micro-droplets.

e Analysis:
o Accurately weigh the collected aliquot of the saturated solution.

o Prepare a series of standard solutions of 2-chloropropan-1-ol in the same solvent with
known concentrations.

o Analyze the standard solutions and the saturated solution aliquot using a calibrated
analytical method, such as gas chromatography.

o Construct a calibration curve from the analysis of the standard solutions.

o Determine the concentration of 2-chloropropan-1-ol in the saturated solution by
interpolating its response on the calibration curve.

 Calculation of Solubility:

o The solubility is expressed as the mass of solute per volume or mass of solvent (e.g., g/L,
g/100 Q).

Logical Workflow for Solubility Assessment

The following diagram illustrates a logical workflow for assessing the solubility of a liquid
compound like 2-chloropropan-1-ol.
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Caption: Workflow for determining the solubility of a liquid analyte.
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This guide provides a foundational understanding of the solubility of 2-chloropropan-1-ol,
supported by available data and standardized experimental protocols. For applications
requiring high precision, it is recommended to perform experimental verification of solubility
under the specific conditions of use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1217905?utm_src=pdf-body
https://www.benchchem.com/product/b1217905?utm_src=pdf-custom-synthesis
https://www.solubilityofthings.com/2-chloropropan-1-ol
https://www.chembk.com/en/chem/2-chloropropan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/6566
https://www.chembk.com/en/chem/2-Chloropropane
https://www.benchchem.com/product/b1217905#solubility-of-2-chloropropan-1-ol-in-water-and-organic-solvents
https://www.benchchem.com/product/b1217905#solubility-of-2-chloropropan-1-ol-in-water-and-organic-solvents
https://www.benchchem.com/product/b1217905#solubility-of-2-chloropropan-1-ol-in-water-and-organic-solvents
https://www.benchchem.com/product/b1217905#solubility-of-2-chloropropan-1-ol-in-water-and-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1217905?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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